Cas no 1345667-13-1 (4-Fluoro-4-(3-methoxyphenyl)piperidine)

• Product Name: 4-Fluoro-4-(3-methoxyphenyl)piperidine
• CAS No: 1345667-13-1
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 5736757
• PubChem ID: 67460896
• Update Time: 2025-11-06

4-Fluoro-4-(3-methoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1345667-13-1
• AKOS023563132
• EN300-197579
• 4-fluoro-4-(3-methoxyphenyl)piperidine
• 4-(3-Methoxyphenyl)-4-fluoropiperidine
• CHEMBL4579347
• Piperidine, 4-fluoro-4-(3-methoxyphenyl)-
• 4-Fluoro-4-(3-methoxyphenyl)piperidine

• Inchi： 1S/C12H16FNO/c1-15-11-4-2-3-10(9-11)12(13)5-7-14-8-6-12/h2-4,9,14H,5-8H2,1H3
• InChI Key： NSIKPWJVHSMZFL-UHFFFAOYSA-N
• SMILES： FC1(C2C=CC=C(C=2)OC)CCNCC1

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 302.6±42.0 °C(Predicted)
• pka: 9.10±0.10(Predicted)

Additional information on 4-Fluoro-4-(3-methoxyphenyl)piperidine

Professional Introduction to 4-Fluoro-4-(3-methoxyphenyl)piperidine (CAS No. 1345667-13-1)

4-Fluoro-4-(3-methoxyphenyl)piperidine, with the chemical identifier CAS No. 1345667-13-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative has garnered considerable attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both a fluoro substituent and a methoxyphenyl group imparts distinct electronic and steric characteristics, making it a valuable scaffold for further chemical modifications and biological evaluations.

The compound's structure, featuring a piperidine ring substituted at the 4-position with a fluoro group and an aromatic ring at the 3-position bearing a methoxy group, contributes to its versatility in drug design. Piperidine derivatives are well-known for their role in medicinal chemistry, often serving as key motifs in bioactive molecules. The fluoro group, in particular, is frequently incorporated into pharmaceuticals due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles.

In recent years, there has been a surge in research focusing on fluorinated piperidine compounds due to their promising pharmacological properties. Studies have demonstrated that such derivatives can exhibit potent activity against various biological targets, including enzymes and receptors involved in critical disease pathways. For instance, research has highlighted the potential of 4-fluoro-4-(3-methoxyphenyl)piperidine as a lead compound for developing treatments against neurological disorders, where its ability to cross the blood-brain barrier is particularly advantageous.

The methoxyphenyl moiety in CAS No. 1345667-13-1 adds another layer of complexity, influencing both the electronic distribution and the solubility profile of the compound. This feature is particularly useful in medicinal chemistry, as it allows for fine-tuning of physicochemical properties such as lipophilicity and solubility, which are crucial for drug formulation and delivery. The combination of these structural elements makes 4-fluoro-4-(3-methoxyphenyl)piperidine an intriguing candidate for further exploration in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-fluoro-4-(3-methoxyphenyl)piperidine with biological targets with greater accuracy. These tools have been instrumental in identifying potential lead compounds and optimizing their structures for improved efficacy. Moreover, high-throughput screening (HTS) techniques have facilitated the rapid evaluation of large libraries of fluorinated piperidine derivatives, accelerating the discovery process.

The synthesis of CAS No. 1345667-13-1 presents unique challenges due to the sensitivity of the functional groups involved. However, modern synthetic methodologies have made significant strides in improving the efficiency and scalability of its production. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound. Additionally, green chemistry principles have been increasingly applied to develop more sustainable synthetic routes, reducing waste and minimizing environmental impact.

Beyond its potential as a standalone therapeutic agent, 4-fluoro-4-(3-methoxyphenyl)piperidine serves as a versatile building block for more complex molecules. Its structural features can be modified through various chemical transformations to create novel derivatives with tailored pharmacological properties. This flexibility has made it a favorite among medicinal chemists working on projects targeting diverse therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The pharmacological profile of CAS No. 1345667-13-1 continues to be an area of active investigation. Preclinical studies have begun to uncover its potential benefits in modulating key signaling pathways relevant to human diseases. For example, research suggests that this compound may interfere with aberrant signaling cascades involved in cancer progression or neurological dysfunction. These findings underscore the importance of continued exploration into its biological activities and therapeutic potential.

In conclusion, 4-fluoro-4-(3-methoxyphenyl)piperidine (CAS No. 1345667-13-1) represents a compelling subject of study in pharmaceutical chemistry. Its unique structural attributes and promising pharmacological properties position it as a valuable asset in the quest for novel therapeutics. As research progresses, further insights into its mechanisms of action and potential applications are expected to emerge, solidifying its role as a key compound in modern drug discovery efforts.